Cas no 1245531-40-1 (N-(2,2-dimethoxyethyl)cyclopropanamine)

• Product Name: N-(2,2-dimethoxyethyl)cyclopropanamine
• CAS No: 1245531-40-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5251131
• Update Time: 2025-05-19

N-(2,2-dimethoxyethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)cyclopropanamine
• Cyclopropyl-(2,2-dimethoxy-ethyl)-amine
• Cyclopropanamine, N-(2,2-dimethoxyethyl)-

• Inchi： 1S/C7H15NO2/c1-9-7(10-2)5-8-6-3-4-6/h6-8H,3-5H2,1-2H3
• InChI Key： VUOKSEMFKZRAOM-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 89.6
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on N-(2,2-dimethoxyethyl)cyclopropanamine

N-(2,2-Dimethoxyethyl)cyclopropanamine: A Comprehensive Overview

The compound N-(2,2-dimethoxyethyl)cyclopropanamine, identified by the CAS number 1245531-40-1, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring structure, which is known for its high ring strain and reactivity. The presence of the dimethoxyethyl group further enhances its functional versatility, making it a valuable molecule in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The cyclopropane moiety in this compound has been shown to interact favorably with certain protein pockets, potentially leading to the development of novel therapeutic agents. Additionally, the dimethoxyethyl group provides hydrophilic properties, which can improve the compound's solubility and bioavailability—a critical factor in drug design.

In terms of synthesis, N-(2,2-dimethoxyethyl)cyclopropanamine can be prepared through various routes, including nucleophilic substitution and cycloaddition reactions. Researchers have explored these methods to optimize yield and purity, ensuring that the compound meets the rigorous standards required for pharmaceutical applications. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making large-scale production feasible.

The structural uniqueness of this compound has also led to its investigation in materials science. The cyclopropane ring's inherent strain makes it a potential candidate for energy storage materials or as a building block for advanced polymers. Preliminary studies suggest that incorporating this compound into polymer networks could result in materials with improved mechanical properties and thermal stability.

From a pharmacological perspective, N-(2,2-dimethoxyethyl)cyclopropanamine has shown promise in preclinical models. Its ability to inhibit specific enzymes involved in inflammatory pathways has been documented in recent research papers. This suggests that it could serve as a lead compound for developing anti-inflammatory drugs with reduced side effects compared to current treatments.

In conclusion, N-(2,2-dimethoxyethyl)cyclopropanamine (CAS No: 1245531-40-1) is a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern medicine and materials science.